![molecular formula C16H14N4O3 B4657495 N,N-bis(2-cyanoethyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide](/img/structure/B4657495.png)
N,N-bis(2-cyanoethyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide
Overview
Description
N,N-bis(2-cyanoethyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, also known as DICA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DICA is a small molecule that has a unique structure, making it an attractive target for synthesis and study.
Mechanism of Action
N,N-bis(2-cyanoethyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been shown to interact with metal ions, particularly copper ions, through coordination chemistry. This interaction results in a change in the fluorescence properties of this compound, making it a useful tool for the detection of metal ions in biological systems.
Biochemical and Physiological Effects:
In addition to its potential applications in metal ion detection, this compound has also been investigated for its biochemical and physiological effects. Studies have shown that this compound has anti-tumor properties, making it a potential candidate for cancer therapy. Additionally, it has been shown to have anti-inflammatory and anti-oxidant effects, suggesting its potential use in the treatment of other diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N,N-bis(2-cyanoethyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is its small size, which allows it to easily penetrate cell membranes and reach intracellular targets. Additionally, its unique structure makes it an attractive target for synthesis and modification. However, one limitation of this compound is its potential toxicity, which must be carefully considered in any experimental design.
Future Directions
There are many potential future directions for the study of N,N-bis(2-cyanoethyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide. One area of interest is the development of new fluorescent probes based on the structure of this compound for the detection of other metal ions. Additionally, further investigation into the anti-tumor properties of this compound may lead to the development of new cancer therapies. Finally, the potential use of this compound in the treatment of other diseases, such as inflammation and oxidative stress, warrants further investigation.
Scientific Research Applications
N,N-bis(2-cyanoethyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been extensively studied for its potential applications in various fields of science. In particular, it has been investigated for its use as a fluorescent probe for the detection of metal ions, as well as for its potential use as a therapeutic agent for the treatment of cancer and other diseases.
properties
IUPAC Name |
N,N-bis(2-cyanoethyl)-2-(1,3-dioxoisoindol-2-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O3/c17-7-3-9-19(10-4-8-18)14(21)11-20-15(22)12-5-1-2-6-13(12)16(20)23/h1-2,5-6H,3-4,9-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTRBAUQAGDJGRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)N(CCC#N)CCC#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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